1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-methylthiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H19N7OS/c1-12-11-26-17(19-12)20-16(25)13-5-9-23(10-6-13)14-3-4-15(22-21-14)24-8-2-7-18-24/h2-4,7-8,11,13H,5-6,9-10H2,1H3,(H,19,20,25)
• InChI Key: IBFZFAHESMKJHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C17H19N7OS
• Molecular Weight: 369.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring, a pyridazine ring, a thiazole ring, and a piperidine ring. These types of structures are often found in pharmaceutical compounds and could potentially have biological activity.

Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis of novel fused heterobicycles, including pyrazolo[4,3-c]pyridine derivatives, highlighting innovative approaches to generating complex heterocyclic structures with potential biological activities. For instance, the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols demonstrates the versatility of these compounds in chemical synthesis (Karthikeyan, Vijayakumar, & Sarveswari, 2014). Similarly, studies on pyridazine derivatives have led to the development of antimicrobial agents, showcasing the therapeutic potential of these compounds (El-Mariah, Hosny, & Deeb, 2006).

Biological Applications

Investigations into the antimycobacterial activity of substituted isosteres of pyridine- and pyrazinecarboxylic acids have revealed their effectiveness against Mycobacterium tuberculosis, offering insights into new therapeutic strategies for tuberculosis (Gezginci, Martin, & Franzblau, 1998). Additionally, the synthesis of thiazole-aminopiperidine hybrid analogues has led to the identification of novel Mycobacterium tuberculosis GyrB inhibitors, highlighting the role of such compounds in the development of antituberculosis drugs (Jeankumar et al., 2013).

Mechanistic Studies and Molecular Docking

Research involving molecular interaction studies of similar compounds with receptors has provided valuable insights into their potential as pharmaceutical agents. For example, studies on the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor have elucidated the conformational preferences and binding interactions of these compounds, contributing to the understanding of their pharmacological properties (Shim et al., 2002).